Cas no 893790-24-4 (N-(3-bromophenyl)-2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)

• Product Name: N-(3-bromophenyl)-2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
• CAS No: 893790-24-4
• MF: C₁₉H₂₀BrN₃O₃S₂
• MW: 482.414401054382
• CID: 5439618
• PubChem ID: 16956398
• Update Time: 2025-08-04

N-(3-bromophenyl)-2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromophenyl)-2-[(4-butyl-1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]acetamide
• N-(3-bromophenyl)-2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide
• 893790-24-4
• F3167-0491
• N-(3-bromophenyl)-2-[(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• N-(3-bromophenyl)-2-[(4-butyl-1,1-dioxo-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• N-(3-BROMOPHENYL)-2-[(4-BUTYL-1,1-DIOXIDO-4H-1,2,4-BENZOTHIADIAZIN-3-YL)SULFANYL]ACETAMIDE
• AKOS002080574
• N-(3-bromophenyl)-2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

• Inchi： 1S/C19H20BrN3O3S2/c1-2-3-11-23-16-9-4-5-10-17(16)28(25,26)22-19(23)27-13-18(24)21-15-8-6-7-14(20)12-15/h4-10,12H,2-3,11,13H2,1H3,(H,21,24)
• InChI Key： QVOJQIBMDQXPTG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(CSC1=NS(C2C=CC=CC=2N1CCCC)(=O)=O)=O

Computed Properties

• Exact Mass: 481.01295g/mol
• Monoisotopic Mass: 481.01295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.95±0.70(Predicted)

Additional information on N-(3-bromophenyl)-2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

Introduction to N-(3-bromophenyl)-2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS No. 893790-24-4)

N-(3-bromophenyl)-2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 893790-24-4, represents a novel class of molecules with potential applications in the treatment of various diseases. Its unique structural features and chemical properties make it a subject of intense study among scientists and researchers.

The molecular structure of N-(3-bromophenyl)-2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide incorporates several key functional groups that contribute to its biological activity. The presence of a 3-bromophenyl moiety suggests potential interactions with specific biological targets, while the sulfanylacetamide group enhances its solubility and bioavailability. These features are critical in drug design, as they influence how the compound behaves within the body.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have shown that the 4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl moiety plays a crucial role in modulating biological pathways. This part of the molecule has been found to interact with enzymes and receptors in ways that could lead to therapeutic benefits.

In vitro studies have demonstrated promising results regarding the pharmacological properties of N-(3-bromophenyl)-2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide. Researchers have observed significant inhibitory effects on certain enzymes associated with inflammatory responses and cancer progression. The compound's ability to selectively target these enzymes without affecting normal cellular functions makes it an attractive candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex heterocyclic core of the molecule. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also pave the way for scalable production methods.

The potential therapeutic applications of N-(3-bromophenyl)-2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide are vast. Initial research suggests its efficacy in treating conditions such as chronic inflammation and certain types of cancer. The compound's ability to modulate multiple biological pathways simultaneously makes it a versatile tool for drug discovery. Further preclinical studies are underway to elucidate its full spectrum of activity and safety profile.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and medical researchers. N-(3-bromophenyl)-2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide exemplifies this collaborative approach. By integrating knowledge from various scientific domains, researchers can design molecules that are both structurally innovative and biologically effective.

The future prospects for this compound are bright, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic indications. Innovations in drug delivery systems may further enhance its clinical utility by improving bioavailability and reducing side effects. As our understanding of disease mechanisms continues to evolve, compounds like N-(3-bromophenyl)-2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide will play a pivotal role in shaping the next generation of treatments.